Cas no 898657-35-7 (N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 898657-35-7
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 5967388
• PubChem ID: 9179306
• Update Time: 2025-05-25

N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydroindole-5-sulfonamide
• 898657-35-7
• VU0608173-1
• AKOS000714687
• N-cyclopentyl-1-(thiophene-2-carbonyl)indoline-5-sulfonamide
• F3266-0468
• 5-[(cyclopentylamino)sulfonyl]indolinyl 2-thienyl ketone

• Inchi： 1S/C18H20N2O3S2/c21-18(17-6-3-11-24-17)20-10-9-13-12-15(7-8-16(13)20)25(22,23)19-14-4-1-2-5-14/h3,6-8,11-12,14,19H,1-2,4-5,9-10H2
• InChI Key： FJPXRESXFMAFMB-UHFFFAOYSA-N
• SMILES： N1(C(C2SC=CC=2)=O)C2=C(C=C(S(NC3CCCC3)(=O)=O)C=C2)CC1

Computed Properties

• Exact Mass: 376.09153485g/mol
• Monoisotopic Mass: 376.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Additional information on N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide

Professional Introduction to N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 898657-35-7)

N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 898657-35-7, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry. The presence of a cyclopentyl group, a thiophene carbonyl moiety, and an indole sulfonamide core suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The structural features of N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide contribute to its chemical diversity and functional versatility. The cyclopentyl group introduces a rigid, cyclic structure that can enhance binding affinity and selectivity, while the thiophene carbonyl moiety serves as a key pharmacophore for modulating biological activity. The indole sulfonamide core is particularly noteworthy, as sulfonamides are well-known for their biological activity and have been widely used in the development of drugs targeting various diseases.

In recent years, there has been growing interest in the development of novel compounds based on indole scaffolds due to their wide range of biological activities. Indole derivatives have been shown to exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The compound N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide is no exception and has been the subject of several studies aimed at elucidating its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the cyclopentyl group, thiophene carbonyl moiety, and indole sulfonamide core creates a unique chemical profile that can be modified to optimize biological activity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its potency and selectivity for specific biological targets.

Recent studies have demonstrated the importance of computational modeling in the design and optimization of drug-like molecules. Molecular docking simulations have been used to predict the binding interactions of N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide with potential biological targets such as enzymes and receptors. These studies have provided valuable insights into the structural features that contribute to its binding affinity and selectivity.

The indole sulfonamide core of this compound has been particularly studied for its potential as a therapeutic agent. Sulfonamides are known for their ability to interact with various biological targets through hydrogen bonding and other non-covalent interactions. The presence of multiple hydrogen bond donors and acceptors in N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide suggests that it could form stable interactions with biological macromolecules, leading to potent biological activity.

Another area of interest has been the synthesis of analogs of N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide to explore structure-function relationships. By modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. These studies have provided valuable information for the design of more effective drug candidates.

The cyclopentyl group in this compound plays a crucial role in determining its overall shape and flexibility. This structural feature can influence how the molecule interacts with biological targets by affecting its conformational dynamics. Computational studies have shown that the cyclopentyl group can adopt multiple conformations, which can be important for binding affinity and selectivity.

The thiophene carbonyl moiety is another key pharmacophore in N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide. Thiophenes are known for their ability to interact with biological targets through hydrophobic interactions and π-stacking effects. The presence of a thiophene ring in this compound suggests that it could form favorable interactions with biological macromolecules, leading to potent biological activity.

In conclusion, N-cyclopentyl-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 898657-35-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.